Cas no 1396397-00-4 (N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide)

• Product Name: N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide
• CAS No: 1396397-00-4
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6160485
• PubChem ID: 135648284
• Update Time: 2025-06-11

N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide
• Z49723501
• SR-01000109938
• 1396397-00-4
• 359731-59-2
• AKOS001220144
• N'-[(1E)-(4-HYDROXYPHENYL)METHYLIDENE]-3,4-DIMETHOXYBENZOHYDRAZIDE
• BDBM50523692
• AB00747809-01
• N-[(E)-(4-hydroxyphenyl)methylideneamino]-3,4-dimethoxybenzamide
• (E)-N'-(4-hydroxybenzylidene)-3,4-dimethoxybenzohydrazide
• SR-01000109938-1
• CHEMBL2172717
• F1577-0007

• Inchi： 1S/C16H16N2O4/c1-21-14-8-5-12(9-15(14)22-2)16(20)18-17-10-11-3-6-13(19)7-4-11/h3-10,19H,1-2H3,(H,18,20)/b17-10+
• InChI Key： HPMDZXFWFSCFSH-LICLKQGHSA-N
• SMILES： O(C)C1C=C(C(N/N=C/C2C=CC(=CC=2)O)=O)C=CC=1OC

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.2Ų

Additional information on N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide

Comprehensive Overview of N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide (CAS No. 1396397-00-4): Properties, Applications, and Research Insights

N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide (CAS No. 1396397-00-4) is a synthetic organic compound belonging to the class of hydrazide derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. The molecule combines a 4-hydroxyphenyl group with a 3,4-dimethoxybenzohydrazide moiety, creating a versatile scaffold for further chemical modifications.

The growing interest in hydrazide-based compounds like N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide stems from their diverse biological activities. Researchers are particularly interested in exploring its potential as a chemo-sensitizer or bioactive intermediate in drug discovery programs. The presence of both hydroxyl and methoxy functional groups in its structure makes it an attractive candidate for studying structure-activity relationships in medicinal chemistry.

From a structural perspective, CAS No. 1396397-00-4 features an E-configuration at the hydrazone double bond, which is crucial for its molecular interactions. The dimethoxybenzene portion contributes to the compound's lipophilicity, while the hydroxyphenyl group provides potential sites for hydrogen bonding. This balanced combination of hydrophobic and hydrophilic properties makes it particularly interesting for researchers investigating molecular recognition processes or designing targeted delivery systems.

Recent studies have focused on the compound's potential in green chemistry applications, aligning with current trends in sustainable research. The methoxy groups in its structure may contribute to enhanced stability under various environmental conditions, making it a candidate for eco-friendly catalyst development. This aspect addresses the increasing demand for environmentally benign chemical processes in industrial applications.

The synthesis of N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide typically involves condensation reactions between appropriate benzohydrazide derivatives and hydroxybenzaldehyde compounds. Optimization of these synthetic routes has been a focus area for chemists aiming to improve yields and purity while minimizing byproducts. Such research contributes to the broader field of heterocyclic compound synthesis, which remains a hot topic in organic chemistry.

Analytical characterization of CAS No. 1396397-00-4 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for reliable research outcomes. The growing availability of sophisticated analytical instruments has facilitated more detailed studies of such specialized compounds.

In material science applications, researchers are investigating the compound's potential in molecular electronics and supramolecular chemistry. The conjugated system in its structure suggests possible photophysical properties worth exploring, particularly in the development of novel organic semiconductors or sensing materials. These applications align with current interests in smart materials and nanotechnology.

The safety profile and toxicological aspects of N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide are important considerations for its practical applications. While comprehensive studies are ongoing, preliminary data suggest that proper handling procedures should be followed, as with all laboratory chemicals. This reflects the broader scientific community's emphasis on responsible research practices and laboratory safety.

Future research directions for CAS No. 1396397-00-4 may include exploring its potential in computational chemistry studies, where its well-defined structure could serve as a model system for investigating molecular interactions. Additionally, its possible role in bio-conjugation chemistry or as a ligand in coordination compounds presents exciting opportunities for further investigation.

The commercial availability of N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide from specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often seek information about custom synthesis options or scale-up procedures, reflecting the compound's growing importance in specialized applications. These practical considerations are crucial for translating laboratory findings into potential real-world applications.

In conclusion, N'-(1E)-(4-hydroxyphenyl)methylidene-3,4-dimethoxybenzohydrazide (CAS No. 1396397-00-4) represents an interesting case study in the development of functionalized hydrazide compounds. Its unique structural features and potential applications across multiple scientific disciplines make it a compound worth watching in coming years. As research continues to uncover new properties and applications for this molecule, it may find roles in addressing some of today's most pressing scientific challenges.